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Compound of Interest

5-Bromothiophene-2-carboxylic
Compound Name:

acid

Cat. No.: B029826

An In-depth Technical Guide to the Safe Handling of 5-Bromothiophene-2-carboxylic Acid

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides a comprehensive overview of the safety
data and handling precautions for 5-Bromothiophene-2-carboxylic acid (CAS No: 7311-63-
9), a versatile building block in organic synthesis.

Chemical Identification and Physical Properties

5-Bromothiophene-2-carboxylic acid is a halogenated heterocyclic compound. Its key
identifiers and physical characteristics are summarized below.
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Property Value

Molecular Formula CsHsBro:S

Molecular Weight 207.05 g/mol [1][2]

Appearance White to light yellow or light brown crystal
powder[3][4]

Melting Point 140-144 °C[2][3][4]

Boiling Point 318.9 °C at 760 mmHg|[3][4]

Density 1.924 g/cm3 at 25 °CJ[3]

Storage Temperature 2-8°C[2][4]

Hazard Identification and GHS Classification

5-Bromothiophene-2-carboxylic acid is classified as a hazardous substance. The Globally
Harmonized System (GHS) classification is as follows:

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]
[5][6]

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation[1][5][6]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[1][5][6]

Signal Word: Warning[1][4][5]

Pictogram:

e GHSO07 (Exclamation Mark)[1][6]
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Precautionary Measures and Safe Handling
Protocols

Adherence to strict safety protocols is essential when working with this compound.

Personal Protective Equipment (PPE)

A detailed workflow for donning and doffing PPE is crucial to prevent exposure.

Donning PPE Doffing PPE Disposal

( Lab CnatH Gloves (Nitrile) H Safety Goggles H Dust Mask (N95) ) Safety Goggles H Lab cwH Dust Mask } t-

Click to download full resolution via product page
PPE Donning and Doffing Workflow.

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.[5][7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7][8]

Handling Procedures

e Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust.[7]

Do not eat, drink, or smoke when using this product.[7]

Wash hands and any exposed skin thoroughly after handling.[7]

Keep containers tightly closed when not in use.[5]
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Storage and Incompatibility

Proper storage is critical to maintain the stability and integrity of 5-Bromothiophene-2-
carboxylic acid.

» Storage Conditions: Store in a cool, dry, and well-ventilated place.[5] Keep the container
tightly closed.

» Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[5]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is required. The logical
flow of emergency response should be as follows:

Exposure or Spill Occurs

Y A\ 4 A4

Personnel Exposure

Skin Contact: Eye Contact: Inhalation: Ingestion: Spill or Release

Wash with plenty of soap and water for at least 15 minutes. Rinse cautiously with water for several minutes. Move to fresh air. Do NOT induce vomiting. P!
Y v
> Seek Medical Attention <+
Ensure Adequate Ventilation
Contain Spill

(Use inert absorbent material)

Collect and Place in
Suitable Disposal Container
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Emergency Response Workflow.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
Waste should be sent to an approved waste disposal plant.[5][7] Do not empty into drains.[8]

Toxicological Information

The primary health hazards are related to its irritant properties.

o Acute Effects: Causes irritation to the skin, eyes, and respiratory system upon contact or
inhalation.[1][5]

o Chronic Effects: No specific data on long-term exposure is readily available. It is
recommended to handle it as a potentially hazardous substance and minimize long-term
exposure.

This guide is intended to provide a comprehensive overview for the safe handling of 5-
Bromothiophene-2-carboxylic acid. Always refer to the specific Safety Data Sheet (SDS)
provided by the supplier for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5-Bromothiophene-2-carboxylic acid safety data sheet
and handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029826#5-bromothiophene-2-carboxylic-acid-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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